Cas no 2172460-23-8 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172460-23-8
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6102303
• PubChem ID: 165556122
• Update Time: 2025-10-30

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid
• EN300-1544000
• 2172460-23-8
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C23H26N2O7/c1-30-14-20(22(27)28)32-25-21(26)11-6-12-24-23(29)31-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： JWGJVMBKZQTMQD-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NOC(C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid

Compound CAS No 2172460-23-8: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic Acid

The compound with CAS No 2172460-23-8, named 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other chemical processes due to their unique properties.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl group attached to a butanamide moiety, which is further connected to a propanoic acid backbone. The methoxy group at the 3-position of the propanoic acid adds to the molecule's complexity and functionality. Recent studies have highlighted the importance of such functional groups in enhancing the stability and reactivity of compounds in synthetic chemistry.

One of the most notable applications of this compound is in peptide synthesis, where Fmoc derivatives are used as protecting groups for amino acids. The use of Fmoc in solid-phase synthesis has revolutionized the field, enabling the efficient production of complex peptides and proteins. The butanamide linkage in this compound provides additional flexibility, making it suitable for synthesizing peptides with specific structural requirements.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of this compound. Molecular modeling studies have revealed that the fluorenyl group plays a crucial role in stabilizing the molecule during synthesis, while the methoxy group enhances solubility and bioavailability.

In addition to its role in peptide synthesis, this compound has shown promise in drug delivery systems. The propanoic acid backbone can be modified to attach drug molecules, creating targeted delivery vehicles that improve therapeutic efficacy. This application aligns with current trends in pharmaceutical research, where there is a growing emphasis on developing personalized and efficient drug delivery mechanisms.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the fluorenylmethoxycarbonyl group, followed by its coupling with the butanamide moiety and subsequent modification to introduce the methoxy group. Researchers have recently explored green chemistry approaches to optimize this synthesis, reducing waste and improving sustainability.

In terms of biological activity, studies have demonstrated that this compound exhibits antimicrobial properties, particularly against gram-positive bacteria. This finding opens new avenues for its application in antibacterial therapies, especially given the increasing resistance of pathogens to conventional antibiotics.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it degrades relatively quickly under aerobic conditions, minimizing its potential as an environmental pollutant. However, further investigations are needed to fully understand its ecological footprint and ensure safe handling practices.

In conclusion, CAS No 2172460-23-8 represents a versatile and innovative molecule with wide-ranging applications in chemistry and biology. Its unique structure and functional groups make it a valuable tool in peptide synthesis, drug delivery, and antimicrobial research. As scientific advancements continue to unfold, this compound is likely to find even more applications, solidifying its importance in modern chemical science.